Cas no 2171275-22-0 ((3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid)

• Product Name: (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• CAS No: 2171275-22-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6149574
• PubChem ID: 165559427
• Update Time: 2025-05-20

(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• (3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid
• 2171275-22-0
• EN300-1475724

• Inchi： 1S/C25H30N2O5/c1-3-4-9-17(14-23(28)29)27-24(30)16(2)26-25(31)32-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22H,3-4,9,14-15H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t16-,17-/m1/s1
• InChI Key： GPXKSPJJHUGZMV-IAGOWNOFSA-N
• SMILES： O(C(N[C@H](C)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid

Recent Advances in the Study of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS: 2171275-22-0)

The compound (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS: 2171275-22-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and has potential applications in drug discovery and development. Recent studies have focused on its synthetic pathways, biological activities, and potential therapeutic uses, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the optimization of synthetic routes for (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid. Researchers have developed novel methodologies to enhance the yield and purity of this compound, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis. These advancements not only improve the efficiency of production but also reduce the environmental impact of synthetic processes, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In addition to synthetic improvements, recent studies have explored the biological activities of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid. Preliminary findings suggest that this compound exhibits promising interactions with specific biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. These interactions highlight its potential as a scaffold for the development of novel therapeutics, particularly in the treatment of chronic inflammatory diseases and metabolic disorders.

Furthermore, the application of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid in drug delivery systems has been a focal point of recent research. Its structural properties make it an attractive candidate for the design of prodrugs and targeted delivery vehicles. Studies have demonstrated its ability to enhance the bioavailability and stability of therapeutic peptides, addressing some of the key challenges in peptide-based drug development.

In conclusion, the ongoing research on (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS: 2171275-22-0) underscores its significance in the field of chemical biology and pharmaceutical sciences. The advancements in synthetic methodologies, coupled with its promising biological activities and applications in drug delivery, position this compound as a valuable tool for future therapeutic innovations. Continued exploration of its properties and potential uses is expected to yield further breakthroughs, contributing to the advancement of precision medicine and personalized therapeutics.